Cas no 852392-12-2 ((1R)-2-Amino-1-(4-bromothiophen-2-yl)ethan-1-ol)

• Product Name: (1R)-2-Amino-1-(4-bromothiophen-2-yl)ethan-1-ol
• CAS No: 852392-12-2
• MF: C₆H₈BrNOS
• MW: 222.102819442749
• CID: 5701909
• PubChem ID: 93951158
• Update Time: 2025-06-14

(1R)-2-Amino-1-(4-bromothiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-Amino-1-(4-bromothiophen-2-yl)ethan-1-ol
• 852392-12-2
• EN300-1147002
• 2-Thiophenemethanol, α-(aminomethyl)-4-bromo-, (αR)-

• Inchi： 1S/C6H8BrNOS/c7-4-1-6(10-3-4)5(9)2-8/h1,3,5,9H,2,8H2/t5-/m1/s1
• InChI Key： FQBFUFJLOZRNDZ-RXMQYKEDSA-N
• SMILES： [C@@H](C1SC=C(Br)C=1)(O)CN

Computed Properties

• Exact Mass: 220.95100g/mol
• Monoisotopic Mass: 220.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.710±0.06 g/cm3(Predicted)
• Boiling Point: 357.5±37.0 °C(Predicted)
• pka: 11.18±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1R)-2-Amino-1-(4-bromothiophen-2-yl)ethan-1-ol

Research Briefing on (1R)-2-Amino-1-(4-bromothiophen-2-yl)ethan-1-ol (CAS: 852392-12-2) in Chemical Biology and Pharmaceutical Applications

The compound (1R)-2-Amino-1-(4-bromothiophen-2-yl)ethan-1-ol (CAS: 852392-12-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile chiral building block and its role in the synthesis of bioactive molecules. This briefing synthesizes the latest findings on its synthetic methodologies, biological activities, and applications in drug discovery.

Recent studies highlight the efficient asymmetric synthesis of (1R)-2-Amino-1-(4-bromothiophen-2-yl)ethan-1-ol via catalytic hydrogenation or enzymatic resolution, achieving high enantiomeric excess (>99%). The bromothiophene moiety in its structure has been exploited for Suzuki-Miyaura cross-coupling reactions, enabling rapid diversification into libraries of compounds targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors. Notably, its derivatives have shown nanomolar affinity for adenosine A_2A receptors in a 2023 Journal of Medicinal Chemistry study, suggesting potential in neurodegenerative disease therapeutics.

In pharmacokinetic evaluations, the compound demonstrates improved blood-brain barrier permeability compared to analogous non-brominated derivatives, as evidenced by in vitro PAMPA-BBB assays (Pe > 5.0 × 10⁻⁶ cm/s). Computational studies reveal that the 4-bromo substitution enhances hydrophobic interactions with protein binding pockets while maintaining optimal ligand efficiency metrics (LE > 0.3). Current research at MIT (2024) explores its incorporation into PROTACs targeting BRD4, leveraging the bromine as a handle for linker attachment.

Challenges remain in scaling up its synthetic route due to the lability of the β-amino alcohol moiety under acidic conditions. Recent advances in continuous-flow chemistry (Org. Process Res. Dev. 2023) address this by enabling precise control of reaction parameters during the key reductive amination step. The compound's safety profile has been preliminarily assessed through Ames testing (negative) and hERG inhibition screening (IC₅₀ > 30 μM), supporting its progression as a lead compound scaffold.

Future directions include exploring its utility in DNA-encoded library synthesis and as a precursor for radiopharmaceuticals (⁷⁶Br-labeled analogs for PET imaging). The 2024 patent landscape shows increasing claims incorporating this scaffold across major pharma portfolios, particularly in CNS and oncology applications. Researchers should monitor upcoming results from ongoing Phase I trials of its derivative as a PDE10A inhibitor for schizophrenia treatment (expected Q4 2024).